Ethyl-(1-oxo-1-phenylpropan-2-yl)azanium;chloride
Ethyl-(1-oxo-1-phenylpropan-2-yl)azanium;chloride
Substituted cathinones are psychoactive compounds commonly used as recreational drugs. Ethcathinone (hydrochloride) is a substituted cathinone that produces amphetamine-like stimulus effects in rats trained to discriminate amphetamine from vehicle. It has been identified as a component of capsules or tablets. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
51553-17-4
VCID:
VC0133175
InChI:
InChI=1S/C11H15NO.ClH/c1-3-12-9(2)11(13)10-7-5-4-6-8-10;/h4-9,12H,3H2,1-2H3;1H
SMILES:
CCNC(C)C(=O)C1=CC=CC=C1.Cl
Molecular Formula:
C11H16ClNO
Molecular Weight:
213.7 g/mol
Ethyl-(1-oxo-1-phenylpropan-2-yl)azanium;chloride
CAS No.: 51553-17-4
Reference Standards
VCID: VC0133175
Molecular Formula: C11H16ClNO
Molecular Weight: 213.7 g/mol
| CAS No. | 51553-17-4 |
|---|---|
| Product Name | Ethyl-(1-oxo-1-phenylpropan-2-yl)azanium;chloride |
| Molecular Formula | C11H16ClNO |
| Molecular Weight | 213.7 g/mol |
| IUPAC Name | 2-(ethylamino)-1-phenylpropan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C11H15NO.ClH/c1-3-12-9(2)11(13)10-7-5-4-6-8-10;/h4-9,12H,3H2,1-2H3;1H |
| Standard InChIKey | XCVDYVFUJZVVKL-UHFFFAOYSA-N |
| SMILES | CCNC(C)C(=O)C1=CC=CC=C1.Cl |
| Canonical SMILES | CC[NH2+]C(C)C(=O)C1=CC=CC=C1.[Cl-] |
| Description | Substituted cathinones are psychoactive compounds commonly used as recreational drugs. Ethcathinone (hydrochloride) is a substituted cathinone that produces amphetamine-like stimulus effects in rats trained to discriminate amphetamine from vehicle. It has been identified as a component of capsules or tablets. This product is intended for research and forensic applications. |
| Synonyms | N-Ethylcathinone;RMI 8201A |
| Reference | 1.Schifano, F.,Albanese, A.,Fergus, S., et al. Mephedrone (4-methylmethcathinone; /'meow meow/'): Chemical, pharmacological and clinical issues. Psychoparmacol.(Berl). 214(3), 593-602 (2011). |
| PubChem Compound | 458518 |
| Last Modified | Nov 11 2021 |
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